3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol CAS 1190322-25-8 properties
3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol CAS 1190322-25-8 properties
The following technical guide is structured as an advanced monograph for researchers in medicinal chemistry and drug discovery. It prioritizes mechanistic insight, practical utility, and rigorous data presentation.
CAS Registry Number: 1190322-25-8 Synonyms: 3-Nitro-7-hydroxy-6-azaindole; 3-Nitro-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one Chemical Class: Fused Pyridine / Azaindole Derivative[1]
Executive Summary & Strategic Value
3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol is a high-value heterocyclic scaffold serving as a critical intermediate in the synthesis of BET bromodomain inhibitors and ATP-competitive kinase inhibitors . Structurally, it belongs to the 6-azaindole family (pyrrolo[2,3-c]pyridine), distinguished by a hydroxyl group at the C7 position and a nitro group at C3.
Key Research Applications:
-
BET Inhibition: The 7-oxo tautomer mimics the acetyl-lysine binding motif required for bromodomain inhibition (e.g., analogs of ABBV-075/Mivebresib).
-
Kinase Hinges: The 6-azaindole core provides a privileged H-bond donor/acceptor motif for kinase hinge binding.
-
Divergent Synthesis: The C3-nitro group serves as a masked amine, allowing late-stage functionalization via reduction and amide coupling, while the C7-hydroxyl allows for conversion to C7-chloro derivatives for SNAr library generation.
Physicochemical Profile
The compound exhibits significant tautomeric character, existing in equilibrium between the 7-hydroxy (lactim) and 7-oxo (lactam) forms. In solution, particularly in polar solvents like DMSO or water, the 7-oxo tautomer often predominates due to the stabilization of the amide-like resonance.
| Property | Value / Description | Note |
| Molecular Formula | C₇H₅N₃O₃ | |
| Molecular Weight | 179.13 g/mol | |
| Appearance | Yellow to Brown Solid | Nitro group conjugation induces color. |
| Solubility | DMSO (>20 mg/mL), DMF | Poor solubility in non-polar solvents (DCM, Hexane). |
| pKa (Calculated) | ~5.8 (OH/NH lactam), ~12.5 (Pyrrole NH) | Acidic due to electron-withdrawing nitro group. |
| H-Bond Donors | 2 (Pyrrole NH, OH/Lactam NH) | Critical for active site binding. |
| H-Bond Acceptors | 4 (Nitro O, Carbonyl O, Pyridine N) | |
| LogP (Predicted) | 0.8 - 1.2 | Lipophilicity is modulated by tautomerism. |
Structural Analysis & Tautomerism
Understanding the electronic distribution is vital for predicting reactivity. The C3-nitro group strongly deactivates the pyrrole ring towards further electrophilic substitution but increases the acidity of the pyrrole NH.
Tautomeric Equilibrium: The C7 position in the 1H-pyrrolo[2,3-c]pyridine scaffold is adjacent to the pyridine nitrogen (N6).
-
Form A (Lactim): 7-hydroxy-1H-pyrrolo[2,3-c]pyridine.
-
Form B (Lactam): 1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one.
Note: In synthetic protocols involving alkylation, the Lactam form (N6-H) can lead to N-alkylation at the pyridine nitrogen, whereas O-alkylation is favored under specific hard-nucleophile conditions.
Synthetic Pathways
The synthesis of CAS 1190322-25-8 typically proceeds via the functionalization of the parent 6-azaindole core. The most robust route involves oxidation to the N-oxide followed by rearrangement and subsequent nitration.
Retrosynthetic Logic (Graphviz)
Caption: Linear synthetic route from commercially available 6-azaindole to the target 3-nitro-7-hydroxy derivative.
Detailed Experimental Protocol
Note: This protocol is a composite based on standard azaindole chemistry adapted for this specific CAS.
Step 1: Synthesis of 7-Hydroxy-6-azaindole
-
Oxidation: Dissolve 6-azaindole (1.0 eq) in DCM/MeOH. Add m-CPBA (1.1 eq) at 0°C. Stir at RT for 4h. Isolate the N-oxide via filtration or column chromatography.
-
Rearrangement: Suspend the N-oxide in acetic anhydride (Ac₂O). Heat to 90°C for 2-4h. The reaction undergoes a Polonovski-type rearrangement.
-
Hydrolysis: Treat the resulting acetate intermediate with aqueous NaOH/MeOH to liberate the 7-hydroxy group. Neutralize with HCl to precipitate the product.
Step 2: Nitration (Synthesis of CAS 1190322-25-8)
-
Setup: Charge a round-bottom flask with concentrated H₂SO₄ (10 vol) and cool to 0°C.
-
Addition: Add 7-hydroxy-6-azaindole (1.0 eq) portion-wise, keeping temperature <10°C.
-
Nitration: Dropwise add fuming HNO₃ (1.05 eq) dissolved in H₂SO₄.
-
Reaction: Stir at 0°C for 1h. The electron-rich pyrrole ring directs substitution to C3 (despite the deactivating effect of the pyridine ring, the 7-OH/Oxo group donates electron density).
-
Workup: Pour onto crushed ice. The yellow precipitate (Target) is filtered, washed with water, and dried under vacuum.
Reactivity & Functionalization Map
This scaffold is a "branch point" intermediate. The diagram below illustrates how to diversify the core for SAR (Structure-Activity Relationship) studies.
Caption: Divergent synthesis options. The 3-nitro group accesses amine functionality; the 7-OH group accesses electrophilic centers via chlorination.
Key Transformations:
-
Reduction to 3-Amine: The nitro group is readily reduced using Fe/NH₄Cl or catalytic hydrogenation. The resulting amine is unstable to oxidation and should be immediately coupled (e.g., with acid chlorides) to form stable amides.
-
Deoxychlorination: Treatment with POCl₃ converts the 7-hydroxy group to a 7-chloro group. This activates the C7 position for SNAr reactions with amines or alkoxides, a common strategy to introduce solubility-enhancing groups.
Safety & Handling (SDS Highlights)
-
Signal Word: Warning
-
Hazard Statements:
-
H302: Harmful if swallowed.
-
H315: Causes skin irritation.
-
H319: Causes serious eye irritation.
-
H335: May cause respiratory irritation.
-
-
Handling: Nitro-azaindoles can be energetic. Avoid heating dry solids to decomposition. Use distinct spatulas to avoid cross-contamination with reducing agents.
-
Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The 7-hydroxy group makes the compound susceptible to oxidation or hygroscopic degradation over time.
References
-
PubChem Compound Summary. 1H-pyrrolo[2,3-b]pyridin-7-ium-7-olate (Analogous Chemistry). National Center for Biotechnology Information. Link
-
BldPharm Product Data. 3-Nitro-1H-pyrrolo[2,3-c]pyridin-7-ol (CAS 1190322-25-8).[1][2][3][4]Link
-
Journal of Medicinal Chemistry. Discovery of BET Bromodomain Inhibitors (Reference for 7-oxo-6-azaindole scaffold utility). ACS Publications. Link
-
Organic Chemistry Portal. Synthesis of Azaindoles.Link
-
MolCore Chemical Data. 1190322-25-8 Properties and Safety.Link
